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Compound of Interest

Compound Name: 2-Methyl-1,1-dipropoxypropane

Cat. No.: B077185

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 2-
Methyl-1,1-dipropoxypropane. The document outlines the synthetic protocol for its
preparation via acid-catalyzed acetalization of isobutyraldehyde and propanol. Due to the
absence of publicly available experimental spectra, this guide presents predicted spectroscopic
data for tH NMR, 3C NMR, IR, and mass spectrometry. These predictions are based on
established principles of spectroscopy and data from analogous structures. The methodologies
for acquiring and interpreting this data are detailed to provide a framework for the experimental
confirmation of the structure of 2-Methyl-1,1-dipropoxypropane.

Introduction

2-Methyl-1,1-dipropoxypropane, also known as isobutyraldehyde dipropyl acetal, is an
organic compound with the chemical formula C10H2202 and a molecular weight of 174.28 g/mol
[1]. As an acetal, it is characterized by the presence of two alkoxy groups (propoxy groups in
this case) attached to the same carbon atom. Acetal functional groups are of significant interest
in organic synthesis, often serving as protecting groups for aldehydes due to their stability
under neutral or basic conditions and their susceptibility to hydrolysis under acidic conditions.
The elucidation of the precise structure of such molecules is fundamental for quality control,
reaction monitoring, and understanding their chemical behavior. This guide details the
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necessary steps and expected outcomes for the comprehensive structural characterization of
2-Methyl-1,1-dipropoxypropane.

Synthesis of 2-Methyl-1,1-dipropoxypropane

The synthesis of 2-Methyl-1,1-dipropoxypropane is achieved through the acid-catalyzed
acetalization of isobutyraldehyde with propanol. This reaction involves the nucleophilic addition
of two equivalents of propanol to the carbonyl carbon of isobutyraldehyde, followed by the
elimination of a water molecule.
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Synthesis of 2-Methyl-1,1-dipropoxypropane

Propanol (2 eq.) Acid Catalyst (e.g., H2SOa4)

-

Isobutyraldehyde

+ Propanol, - H20

2-Methyl-1,1-dipropoxypropane
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Structure Elucidation Workflow

Synthesis & Purification
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Structure C‘;)nfirmation

Confirm Structure of 2-Methyl-1,1-dipropoxypropane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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